Cas no 67651-46-1 (1H-Azepine-1-sulfonamide, N-butylhexahydro-)

1H-Azepine-1-sulfonamide, N-butylhexahydro- structure
67651-46-1 structure
Product Name:1H-Azepine-1-sulfonamide, N-butylhexahydro-
CAS No:67651-46-1
MF:C10H22N2O2S
MW:234.358881473541
CID:387790
PubChem ID:71367847
Update Time:2025-04-19

1H-Azepine-1-sulfonamide, N-butylhexahydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine-1-sulfonamide, N-butylhexahydro-
    • N-butylazepane-1-sulfonamide
    • SCHEMBL21361488
    • DTXSID90790948
    • 67651-46-1
    • Inchi: 1S/C10H22N2O2S/c1-2-3-8-11-15(13,14)12-9-6-4-5-7-10-12/h11H,2-10H2,1H3
    • InChI Key: DEKJPNFJNXQPFR-UHFFFAOYSA-N
    • SMILES: S(NCCCC)(N1CCCCCC1)(=O)=O

Computed Properties

  • Exact Mass: 234.14019912g/mol
  • Monoisotopic Mass: 234.14019912g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 57.8Ų
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